N1-((1-benzylpiperidin-4-yl)methyl)-N2-(2-methoxyethyl)oxalamide

• IUPAC Name: N'-[(1-benzylpiperidin-4-yl)methyl]-N-(2-methoxyethyl)oxamide
• InChI: InChI=1S/C18H27N3O3/c1-24-12-9-19-17(22)18(23)20-13-15-7-10-21(11-8-15)14-16-5-3-2-4-6-16/h2-6,15H,7-14H2,1H3,(H,19,22)(H,20,23)
• InChI Key: MXEOBDJCRGOIQE-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NCC1CCN(CC1)CC2=CC=CC=C2
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

N1-((1-benzylpiperidin-4-yl)methyl)-N2-(2-methoxyethyl)oxalamide, also known as BOMME, is a novel compound that has gained attention in the scientific community due to its potential applications in research. BOMME is a synthetic compound that belongs to the class of piperidine derivatives. It has a unique chemical structure that makes it a promising candidate for various research applications.

Scientific Research Applications

Orexin Receptor Antagonism

Research has identified compounds acting as orexin receptor antagonists, which are relevant for studying compulsive behaviors and potential treatments for disorders like binge eating. For instance, studies on selective orexin-1 receptor (OX1R) antagonists have shown their ability to modulate feeding, arousal, stress, and drug abuse, suggesting their utility in understanding and potentially treating compulsive food consumption and related disorders (Piccoli et al., 2012). Similarly, another study highlighted the role of an OX1R antagonist in attenuating stress-induced hyperarousal without inducing hypnotic effects, underlining the complex emotional behaviors influenced by orexin receptors (Bonaventure et al., 2015).

Photopolymerization and Material Science

In material science, compounds with specific functionalities have been developed for applications such as photopolymerization. An example is the synthesis of a new alkoxyamine bearing a chromophore group for use as a photoiniferter, demonstrating the utility of such compounds in developing photopolymerization techniques (Guillaneuf et al., 2010).

Antimicrobial and Antioxidant Activities

Compounds with the piperidin-4-one core, including modifications like methoxyphenyl groups, have been synthesized and evaluated for their antimicrobial and antioxidant activities. This research contributes to the development of novel therapeutics with potential applications in treating infections and oxidative stress-related conditions (Harini et al., 2014).

Antihistaminic Agents

The development of compounds targeting histamine receptors for their potential use as antihistaminic agents illustrates another aspect of biochemical research applications. These studies aim to identify new therapeutic agents for allergic reactions and related conditions (Iemura et al., 1986).

Synthesis and Characterization of Novel Compounds

Research into the synthesis and characterization of novel compounds, including those with oxalamide groups, contributes to a deeper understanding of their potential applications across various fields, from pharmacology to material science. For example, the synthesis of novel oxazine derivatives and their specific targeting of cyclooxygenase 2 (COX2) highlights the pursuit of new anti-inflammatory therapies (Srinivas et al., 2015).